Cas no 2219373-55-2 (1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride)

• Product Name: 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride
• CAS No: 2219373-55-2
• MF: C₅H₁₀Cl₂N₄O
• MW: 213.065098285675
• CID: 5164622
• PubChem ID: 137952209
• Update Time: 2025-06-11

1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride

• Inchi： 1S/C5H8N4O.2ClH/c1-9-2-4(7-3-9)5(10)8-6;;/h2-3H,6H2,1H3,(H,8,10);2*1H
• InChI Key： UMIPSRYULWHXOW-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(NN)=O)N=1.[H]Cl.[H]Cl

Additional information on 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride

Introduction to 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride (CAS No: 2219373-55-2)

1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride (CAS No: 2219373-55-2) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their broad spectrum of biological activities. The presence of both a methyl group and a carbohydrazide moiety in its molecular structure imparts distinct reactivity and potential applications in medicinal chemistry.

The chemical structure of 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride consists of a six-membered aromatic ring containing two nitrogen atoms, with a methyl substituent at the 1-position and a carbohydrazide group at the 4-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. This compound has been extensively investigated for its potential role in drug development, particularly in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride has emerged as a promising intermediate in the synthesis of bioactive molecules. Its imidazole core is known to interact with biological targets such as enzymes and receptors, facilitating the development of drugs with specific mechanisms of action. The carbohydrazide functional group further enhances its utility by allowing conjugation with other pharmacophores, thereby expanding its applications in drug design.

One of the most compelling aspects of 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride is its potential in the development of antiviral and anticancer agents. Studies have demonstrated that imidazole derivatives can inhibit viral proteases and kinases, making them valuable candidates for antiviral therapies. Additionally, the carbohydrazide moiety has been shown to exhibit cytotoxic effects against various cancer cell lines, suggesting its role in developing novel chemotherapeutic agents.

Recent research has also highlighted the significance of 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride in the field of inflammation and immunomodulation. Imidazole derivatives are known to modulate immune responses by interacting with immune cells and signaling pathways. The unique structural features of this compound make it a potential candidate for developing drugs that can regulate inflammatory processes without causing significant side effects.

The synthesis of 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride involves multi-step organic reactions, including condensation, cyclization, and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for precise characterization and quality control.

In conclusion, 1-methyl-1H-imidazole-4-carbohydrazide dihydrochloride (CAS No: 2219373-55-2) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the advancement of medicinal chemistry.